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Compound of Interest

Compound Name: 3-Pyridinebutanal

Cat. No.: B132346

Disclaimer: Direct toxicological data for 3-Pyridinebutanal (CAS: 145912-93-2) is not readily
available in the public domain. This document provides a toxicological assessment based on
data from structurally related compounds, primarily the parent compound Pyridine and the
tobacco-specific nitrosamine 1-(N-methyl-N-nitrosamino)-1-(3-pyridinyl)-4-butanal (NNA). The
practice of "read-across” from analogous compounds is used here to infer potential hazards,
but these should be confirmed with direct testing of 3-Pyridinebutanal.

Chemical and Physical Properties

3-Pyridinebutanal, also known as 4-pyridin-3-ylbutanal, is an organic compound with the
molecular formula C9H11NO.[1] Basic identifiers and properties are summarized below.

Property Value Source

IUPAC Name 4-pyridin-3-ylbutanal PubChem[1]
Molecular Formula C9H11NO PubChem[1]
Molecular Weight 149.19 g/mol PubChem[1]
CAS Number 145912-93-2 PubChem[1]
SMILES C1=CC(=CN=C1)CCCC=0 PubChem([1]

Toxicological Data Summary
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No quantitative toxicological data (e.g., LD50, NOAEL) is available for 3-Pyridinebutanal. The
following tables summarize data for the parent compound, Pyridine, and a structurally related
compound, NNA.

Route of ) Dose/Durati  Toxic
Test Type Species Reference
Exposure on Effects
Lethal Dose,
LD50 Intravenous Mouse 420 mg/kg ] JoDrugs
50% Kkill
Lethal Dose,
LD50 Oral Mouse 1500 mg/kg ) JoDrugs
50% kill
Subcutaneou Lethal Dose,
LD50 Mouse 1250 mg/kg ) JoDrugs
s 50% Kkill
) ) Lethal Dose,
LD50 Skin Rabbit 1121 mg/kg ] JoDrugs
50% Kkill
Intraperitonea Lethal Dose,
LD50 Rat 866 mg/kg ) JoDrugs
I 50% kill

The following data is for 1-(N-methyl-N-nitrosamino)-1-(3-pyridinyl)-4-butanal (NNA), a
compound that shares the 3-pyridinylbutanal core structure.
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Route of
Test Type
Exposure

. Dose/Durati
Species
on

Observed
Effects

Reference

Reproductive
o Oral
Toxicity

0.075 & 0.15
/kg bod
Female Mice ug. 9 Y
weight for 30

days

Significant
reduction in
ovary weight
Y .g PubMed[2]
and ovarian
follicle

number.[2]

Oocyte
Viability

Oral

Female Mice 0.15 pg/kg

Reduced
survival rate
of
superovulate PubMed[2]
d oocytes

from 91.36%

to 60.55%.[2]

Development In utero

al Toxicity exposure

F1 Offspring
of treated 0.15 pg/kg

female mice

Significantly
reduced body
weight and
impaired ear
opening,
tooth

PubMed[2]

eruption, and
eye opening.

[2]

No studies were located regarding genotoxic effects in humans after oral exposure to pyridine.

[3][4] A micronucleus test in mice administered a single gavage dose up to 1,000 mg/kg

showed no chromosomal damage.[3][4]

Potential Health Effects (Inferred)

o Hepatic Effects: Based on the toxicological profile of pyridine, the liver is a primary target

organ. Exposure may lead to liver damage.[5]
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e Neurological Effects: Pyridine is a central nervous system depressant.[3][4] Exposure to
related compounds has been associated with headaches, giddiness, and stupor.[4]

o Dermal and Ocular Effects: Pure pyridine has been shown to cause mild dermal irritation and
moderate ocular irritation in rabbits.[3]

» Reproductive and Developmental Effects: Studies on the structurally similar compound NNA
indicate potential for adverse effects on female reproductive health and offspring
development.[2] This includes reduced ovary weight, fewer ovarian follicles, and
developmental delays in offspring.[2]

Experimental Protocols

This protocol is based on the study of NNA's effects on female mice and their offspring.[2]
o Test System: Three-week-old premature female mice.

e Groups:

[¢]

Blank Control: Tap water.

[¢]

Solvent Control: Diluted dimethylsulfoxide (DMSO).

o

Low Dose NNA: 0.075 pg/kg body weight.

o

High Dose NNA: 0.15 pg/kg body weight.
o Administration: Oral administration for 30 days.
e Endpoints Measured (Parental Females):

o Ovary weight.

o Ovarian follicle count.

o Survival rate of superovulated oocytes.

e Endpoints Measured (F1 Offspring):
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o Treated female mice were mated with normal male mice.
o Body weight of offspring was monitored.

o Developmental markers were observed: ear opening, tooth eruption, and eye opening.

o Statistical Analysis: Differences between groups were assessed for statistical significance (p
< 0.05).

Visualizations

As no specific signaling pathways for 3-Pyridinebutanal have been identified, the following
diagram illustrates the experimental workflow for the reproductive toxicity study of the related
compound, NNA, described above.
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Experimental Setup
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Caption: Workflow for In Vivo Reproductive & Developmental Toxicity Study.
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Conclusion

There is a significant data gap in the toxicological profile of 3-Pyridinebutanal. Based on the
available information for pyridine and the structurally related compound NNA, 3-
Pyridinebutanal should be handled with caution. Key areas of potential concern include
hepatotoxicity, neurotoxicity, and reproductive/developmental toxicity. Direct empirical testing is
required to definitively characterize its toxicological properties and establish a reliable safety
profile for risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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